4-Bromo-2,6-dinitrobenzoic acid

• IUPAC Name: 4-bromo-2,6-dinitrobenzoic acid
• InChI: InChI=1S/C7H3BrN2O6/c8-3-1-4(9(13)14)6(7(11)12)5(2-3)10(15)16/h1-2H,(H,11,12)
• InChI Key: AGYWRQRLPWSJLO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])Br
• Molecular Formula: C7H3BrN2O6
• DSSTOX Substance ID: DTXSID10376602
• Molecular Weight: 291.01 g/mol
• CAS RN: 95192-56-6

Description

4-Bromo-2,6-dinitrobenzoic acid (4-Br-2,6-DNB) is a halogenated organic compound that is widely used in scientific research. It is a white crystalline solid with a molecular weight of 297.97 g/mol and a melting point of 155-156°C. 4-Br-2,6-DNB is a versatile compound that can be used in a variety of applications, including synthesis and biochemistry.

Scientific Research Applications

Structure Analysis and Supramolecular Assemblies

• Organic Acid–Base Adducts : 4-Bromo-2,6-dinitrobenzoic acid has been utilized in the study of organic acid-base adducts, revealing insights into molecular structures and supramolecular assemblies. Studies have focused on understanding hydrogen bonding and noncovalent interactions in these assemblies, which can lead to frameworks ranging from 1D to 3D structures (Jin et al., 2014).

Synthesis and Catalysis

• Alkylation of Aldehydes : In the field of synthetic chemistry, this compound has been used to catalyze reactions. For instance, it has been employed in the Brønsted-acid catalyzed alkylation of aldehydes, demonstrating its potential as a catalyst for organic transformations (Zhu et al., 2012).

Crystal Engineering

• Hydrogen Bonds and Halogen Bonds : This compound plays a crucial role in crystal engineering, particularly in the formation of molecular tapes and frameworks mediated by hydrogen and halogen bonds. Its ability to form various bonding interactions is valuable for designing new crystal structures (Saha et al., 2005).

Co-Crystal Formation

• Thermochromic Properties : The study of co-crystals involving this compound has been pivotal in understanding phase transition behavior and thermochromic properties. These findings are significant in the development of materials with temperature-responsive color-changing properties (Scott et al., 2020).

Environmental and Health Impact Studies

• Genotoxicity in Ground Water Pollutants : Research on derivatives of this compound, such as nitrobenzoic acids found in groundwater near ammunition facilities, has been conducted to assess their genotoxic effects. This research is vital for understanding the environmental and health impacts of these compounds (Grummt et al., 2006).

Safety and Hazards

The safety information available indicates that 4-Bromo-2,6-dinitrobenzoic acid should be handled in a well-ventilated place. Contact with skin and eyes should be avoided, and the dust should not be inhaled. If swallowed, immediate medical assistance should be sought.